Cas no 1750-79-4 (4-(5-Amino-1,3,4-oxadiazol-2-yl)phenol)

• Product Name: 4-(5-Amino-1,3,4-oxadiazol-2-yl)phenol
• CAS No: 1750-79-4
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD00469202
• CID: 1085478
• PubChem ID: 3757781
• Update Time: 2025-04-20

4-(5-Amino-1,3,4-oxadiazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(5-Amino-1,3,4-oxadiazol-2-yl)phenol
• 4-(5-amino-1,3,4-oxadiazol-2-yl)phenol(SALTDATA: FREE)
• 4-(5-amino-3H-1,3,4-oxadiazol-2-ylidene)cyclohexa-2,5-dien-1-one
• 4-(5-amino-[1,3,4]oxadiazol-2-yl)-phenol
• 4-(amino-[1,3,4]oxadiazol-2-yl)-phenol
• AC1NZQQV
• Ambcb5305921
• CTK0E3980
• STL220826
• 5-Amino-2-(4-hydroxyphenyl)-1,3,4-oxadiazole, 5-(4-Hydroxyphenyl)-1,3,4-oxadiazol-2-amine
• MFCD00469202
• Z1198153882
• DTXSID00421357
• Phenol, 4-(5-amino-1,3,4-oxadiazol-2-yl)-
• BS-35777
• SCHEMBL12550898
• 1750-79-4
• DB-184068
• AKOS006272521
• EN300-92932

• MDL： MFCD00469202
• Inchi： 1S/C8H7N3O2/c9-8-11-10-7(13-8)5-1-3-6(12)4-2-5/h1-4,12H,(H2,9,11)
• InChI Key： IEQCJAQNEVFLQV-UHFFFAOYSA-N
• SMILES： O1C(N)=NN=C1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 177.05391
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.421
• Boiling Point: 411.8°C at 760 mmHg
• Flash Point: 202.9°C
• Refractive Index: 1.649
• PSA: 85.17